Cas no 1261978-26-0 (2-Chloro-5-(3-chloro-5-methylphenyl)nicotinic acid)

2-Chloro-5-(3-chloro-5-methylphenyl)nicotinic acid structure
1261978-26-0 structure
Product Name:2-Chloro-5-(3-chloro-5-methylphenyl)nicotinic acid
CAS No:1261978-26-0
MF:C13H9Cl2NO2
MW:282.122061491013
CID:2767215
PubChem ID:53223488
Update Time:2025-04-21

2-Chloro-5-(3-chloro-5-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(3-chloro-5-methylphenyl)nicotinic acid, 95%
    • MFCD18317619
    • 1261978-26-0
    • 2-CHLORO-5-(3-CHLORO-5-METHYLPHENYL)NICOTINIC ACID
    • DTXSID60687639
    • 2-Chloro-5-(3-chloro-5-methylphenyl)nicotinic acid
    • Inchi: 1S/C13H9Cl2NO2/c1-7-2-8(4-10(14)3-7)9-5-11(13(17)18)12(15)16-6-9/h2-6H,1H3,(H,17,18)
    • InChI Key: IQNHEMJDXXSNAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=C(C=1)C1C=NC(=C(C(=O)O)C=1)Cl

Computed Properties

  • Exact Mass: 281.0010339Da
  • Monoisotopic Mass: 281.0010339Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 50.2Ų
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